2-(4-Methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)ethanesulfonyl fluoride

• Molecular Formula: C12H13FN2O4S
• Molecular Weight: 300.31 g/mol
• IUPAC Name: 2-(4-methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)ethanesulfonyl fluoride
• InChI: InChI=1S/C12H13FN2O4S/c1-9-11(16)14(7-8-20(13,18)19)12(17)15(9)10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3
• InChI Key: ZSBTZTIIYIWKMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(C(=O)N1C2=CC=CC=C2)CCS(=O)(=O)F

Description

2-(4-Methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)ethanesulfonyl fluoride is a chemical compound with the molecular formula C12H13FN2O4S and a molecular weight of 300.311 g/mol . This compound is part of a collection of rare and unique chemicals used primarily in early discovery research .

Preparation Methods

The preparation methods for 2-(4-Methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)ethanesulfonyl fluoride are not extensively documented in the available literature. it is typically synthesized through a series of organic reactions involving the appropriate starting materials and reagents. The specific reaction conditions and industrial production methods are proprietary and may vary depending on the manufacturer .

Chemical Reactions Analysis

2-(4-Methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)ethanesulfonyl fluoride can undergo various chemical reactions, including:

Substitution Reactions: This compound can participate in nucleophilic substitution reactions due to the presence of the sulfonyl fluoride group.

Oxidation and Reduction Reactions:

Scientific Research Applications

2-(4-Methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)ethanesulfonyl fluoride is used in scientific research for its unique chemical properties. It is employed in the synthesis of heterocyclic compounds and as a building block in organic chemistry . Additionally, it may have applications in medicinal chemistry and drug discovery, although specific uses are not extensively detailed in the literature .

Mechanism of Action

it is likely to interact with molecular targets through its functional groups, potentially affecting various biochemical pathways .

Comparison with Similar Compounds

Similar compounds to 2-(4-Methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)ethanesulfonyl fluoride include:

• (5-Methyl-2,4-dioxo-3,4-dihydro-2H-pyrimidin-1-yl)acetic acid
• (4-Methyl-2,5-dioxo-4-phenylimidazolidin-1-yl)acetic acid

These compounds share structural similarities but differ in their functional groups and specific chemical properties.